![molecular formula C14H11FN2O B7593043 3-Fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile](/img/structure/B7593043.png)
3-Fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile, also known as FMPOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. FMPOB is a complex molecule that has a unique structure, making it an interesting subject for research.
Mechanism of Action
The mechanism of action of 3-Fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile is not fully understood. However, it is believed to act by inhibiting the activity of enzymes, such as acetylcholinesterase and tyrosinase. This compound has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. This compound has also been found to inhibit the activity of tyrosinase, which is involved in the production of melanin. Additionally, this compound has been shown to inhibit the proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
3-Fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile has several advantages for lab experiments. It is a complex molecule that has unique properties, making it an interesting subject for research. Additionally, this compound has potential applications in medicinal chemistry, drug discovery, and material science. However, the synthesis method of this compound is complex and requires expertise in organic chemistry. Additionally, the mechanism of action of this compound is not fully understood, which limits its potential applications.
Future Directions
There are several future directions for the research on 3-Fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile. One possible direction is to investigate its potential applications in the treatment of Alzheimer's disease. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in material science. Another direction is to investigate the potential applications of this compound in the treatment of cancer. Overall, this compound is a promising compound that has potential applications in various fields, and further research is needed to fully understand its properties and potential applications.
Synthesis Methods
The synthesis of 3-Fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile involves several steps, including the reaction of 4-aminobenzonitrile with 2-bromo-5-methylpyridine, followed by the reaction of the resulting compound with potassium fluoride and 2-chloro-5-fluorobenzaldehyde. The final product is obtained by the reaction of the intermediate with acetic anhydride. This synthesis method is complex and requires expertise in organic chemistry.
Scientific Research Applications
3-Fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile has potential applications in medicinal chemistry and drug discovery. It has been found to have inhibitory effects on several enzymes, including acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. This compound has also been shown to have anticancer properties, as it inhibits the proliferation of cancer cells. Additionally, this compound has potential applications in material science, as it can be used as a building block for the synthesis of new materials.
properties
IUPAC Name |
3-fluoro-4-[(5-methylpyridin-2-yl)oxymethyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O/c1-10-2-5-14(17-8-10)18-9-12-4-3-11(7-16)6-13(12)15/h2-6,8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNFLCFLBRIWPEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)OCC2=C(C=C(C=C2)C#N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.